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Compound of Interest

7-Hydroxy-beta-carboline-1-
Compound Name: S
propionic acid

CAS No.: 215934-15-9

Cat. No.: B3034739

. J

-Carboline Alkaloid / Indole Derivative Primary Applications: Metabolic studies, cytotoxicity
assays, neuropharmacology.[1]

Physicochemical Profile & Solubility Logic

Before attempting dissolution, it is critical to understand the molecule's dual nature. 7-Hydroxy-
beta-carboline-1-propionic acid contains both a polar hydroxyl group (-OH) and an ionizable
propionic acid tail (-COOH) attached to a lipophilic

-carboline core.

Key Metrics
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Property Data Relevance to Solubility
Unique Identifier for
CAS Number 215934-15-9 o
verification.
i Used for Molarity (M)
Molecular Weight 256.26 g/mol )
calculations.[1]
Formula
) Visual indicator of
Appearance Yellow Solid/Powder

purity/oxidation.[1]

~4.5 (COOH), ~9.5 (Phenolic pH-dependent solubility in

pKa (Predicted)
OH) aqueous buffers.[1]

Solvent Compatibility Matrix
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o ] Max Conc.[1] (Est.) o
Solvent Solubility Rating Application Note

[213]

Best for Stock

Solutions. Aprotic

DMSO Excellent (Preferred) 25 mg/mL (~100 mM) nature disrupts crystal

lattice effectively.[1]

Suitable for
chromatography
(HPLC) or specific

synthesis steps.[1]

Methanol Good 10 mg/mL

Volatile.

Not recommended for
Water (Neutral) Poor < 0.1 mg/mL initial stock.[1] Risk of
precipitation.[2]

Deprotonates the
acid/phenol,
] increasing solubility,
1M NaOH Moderate Variable
but may degrade the

compound over time.

[1]

Protocol: Preparation of Stock Solution (DMSO)

Obijective: Create a stable 10 mM stock solution. Rationale: DMSO (Dimethyl sulfoxide) is the
gold standard for

-carbolines due to its high dielectric constant and ability to prevent re-crystallization during
freezing.

Materials
e 7-Hydroxy-beta-carboline-1-propionic acid (Solid)[1]

e Anhydrous DMSO (Grade:

99.9%, Cell Culture Tested)
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e Amber glass vials (Borosilicate) — Crucial for light protection.[1]

e Vortex mixer and Ultrasonic bath.[1]

Step-by-Step Methodology

e Calculation:

[¢]

Target Concentration: 10 mM (10 mmol/L).

[e]

Target Volume: 1 mL.

[e]

Mass Required:

o

Note: If weighing exactly 1 mg, adjust DMSO volume to 390
L to achieve 10 mM.

¢ Dissolution:

o

Weigh the powder into an amber glass vial.

[¢]

Add the calculated volume of Anhydrous DMSO.

[e]

Vortex vigorously for 30 seconds.

[e]

Visual Check: Hold against a light source. The solution should be clear yellow.

o

Troubleshooting: If particles persist, sonicate in a water bath at room temperature (20-
25°C) for 2-5 minutes. Do not heat above 40°C to prevent degradation.

o Storage (Critical):
o Divide the stock into small aliquots (e.g., 50

L) to avoid freeze-thaw cycles.

o Store at -20°C (stable for ~1 month) or -80°C (stable for ~6 months).
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o Protect from light at all times.

Protocol: Aqueous Dilution for Biological Assays

Challenge: Diluting a hydrophobic stock into aqueous buffer often causes "crash-out" (micro-
precipitation), leading to false negatives in assays.

The "Step-Down" Dilution Method

Do not squirt 100% DMSO stock directly into a large volume of media.[1]

 Intermediate Dilution: Prepare a 10x working solution in media/buffer containing 5-10%
DMSO.

o Example: Dilute 10 mM stock 1:10 with buffer
1 mM (in 10% DMSO).
 Final Dilution: Dilute the intermediate solution into the final assay well.
o Target: Final DMSO concentration should be

0.1% to 0.5% to avoid solvent toxicity to cells.[1]

Workflow Visualization

The following diagram illustrates the critical path from solid powder to assay-ready solution,
highlighting decision points for troubleshooting.
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Solid Compound

(Store -20°C, Dark)

Weigh Mass
(e.g., 2.56 mqg)

Add Anhydrous DMSO

(Target: 10 mM)

Vortex (30s) &
Sonicate (2 min)

No (Repeat Sonication)

Visual Inspection:
Clear Solution?

Aliquot into Amber Vials

(Avoid Freeze-Thaw)

Store at -80°C

Assay Dilution
(Keep DMSO < 0.5%)

| Precipitation Detected?
| Use Intermediate Dilution
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Caption: Logical workflow for the preparation and handling of 7-Hydroxy-beta-carboline-1-
propionic acid stock solutions.

Stability & Handling Guidelines

 Light Sensitivity:

-carbolines are often fluorescent and susceptible to photo-oxidation. Always work under low
light or use amber vessels.

o Oxidation: The hydroxyl group at position 7 is prone to oxidation.[1] Use fresh DMSO and
ensure caps are sealed tightly with Parafilm during storage.

o Safety: This compound is a bioactive alkaloid. Wear gloves, safety goggles, and work inside
a fume hood.

References

e PubChem.7-Hydroxy-beta-carboline-1-propionic acid (Compound CID 10868897).[4]
National Library of Medicine. Available at: [Link][1]

» BioCrick.7-Hydroxy-beta-carboline-1-propionic acid Properties and Solubility. Available at:
[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Solubility & Handling of 7-Hydroxy-
beta-carboline-1-propionic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034739#solubility-of-7-hydroxy-beta-carboline-1-
propionic-acid-in-dmso-and-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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